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For Researchers, Scientists, and Drug Development Professionals

Introduction
Triisostearin, a triester of glycerin and isostearic acid, is a versatile emollient and skin-

conditioning agent widely utilized in the cosmetic industry.[1] Its unique branched-chain

structure imparts desirable sensorial properties, enhances product texture, and contributes to

the overall performance of a wide range of cosmetic formulations, from skincare to color

cosmetics.[2][3] This document provides detailed application notes, experimental protocols,

and quantitative data to guide researchers and formulators in leveraging the benefits of

triisostearin.

Triisostearin is valued for its ability to form a non-occlusive, lubricating film on the skin, which

helps to retain moisture and maintain skin softness and smoothness.[4][1] It also functions as a

viscosity-controlling agent, contributing to the desired consistency of creams and lotions.[2] In

color cosmetics, its high viscosity and excellent dispersing properties make it an effective

vehicle for pigments.[3]
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Property Value Reference

INCI Name Triisostearin [1]

Chemical Formula C57H110O6 [1]

Appearance White to off-white waxy solid [1]

Solubility
Soluble in oils and silicones;

Insoluble in water
[4]

Recommended Use Level 2% - 10% [1]

Applications in Cosmetic Formulations
Triisostearin's multifunctional properties make it a valuable ingredient in a variety of cosmetic

products:

Skincare (Creams, Lotions, Serums): Acts as an emollient and skin-conditioning agent,

providing moisturization and a smooth, non-greasy after-feel.[4][3] It also helps to control the

viscosity and improve the spreadability of these formulations.[2]

Color Cosmetics (Lipsticks, Foundations): Functions as a pigment dispersant, ensuring

uniform color distribution and enhancing the texture and application of makeup.[3][5] Its film-

forming properties can contribute to longer wear.[1]

Sun Care: Utilized for its emollient properties and ability to create a uniform product film on

the skin.

Hair Care (Conditioners, Styling Products): Provides conditioning and improves the texture of

hair care formulations.[4]

Quantitative Data and Performance Evaluation
While specific quantitative data for triisostearin's performance can be formulation-dependent,

the following sections provide examples of how its effects can be measured and typical results

that can be expected.
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Triisostearin contributes to skin hydration by forming a semi-occlusive film that reduces

transepidermal water loss (TEWL).

Experimental Protocol: Evaluation of Skin Hydration (Corneometry)

Objective: To quantify the effect of a formulation containing triisostearin on skin hydration

levels.

Panel: A panel of at least 10 healthy volunteers with dry to normal skin.

Test Formulations:

Test Product: O/W emulsion with 5% Triisostearin.

Placebo: O/W emulsion without Triisostearin.

Untreated Control: A designated area of skin with no product application.

Procedure:

Acclimatize subjects to a controlled environment (e.g., 22°C, 50% RH) for 30 minutes.

Measure baseline skin hydration on designated test areas on the volar forearm using a

Corneometer®.

Apply a standardized amount (e.g., 2 mg/cm²) of the test product and placebo to their

respective areas.

Measure skin hydration at set time points (e.g., 1, 2, 4, and 8 hours) post-application.

Data Analysis: Calculate the mean Corneometer® units and the percentage change from

baseline for each time point and for each formulation.

Expected Results (Illustrative Data)
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Time Post-
Application

Untreated
Control
(Corneometer
Units)

Placebo
(Corneometer
Units)

5%
Triisostearin
Formulation
(Corneometer
Units)

% Increase in
Hydration
(Triisostearin
vs. Placebo)

Baseline (T0) 35.2 35.5 35.3 -

1 Hour (T1) 35.8 45.2 55.8 23.5%

4 Hours (T4) 35.4 42.1 50.5 19.9%

8 Hours (T8) 35.1 39.8 46.2 16.1%

Note: This is illustrative data. Actual results will vary based on the full formulation.

Click to download full resolution via product page

Viscosity Modification
Triisostearin is an effective agent for increasing the viscosity of cosmetic emulsions,

contributing to a richer texture.

Experimental Protocol: Viscosity Measurement

Objective: To determine the effect of triisostearin concentration on the viscosity of a base

emulsion.

Equipment: A rotational viscometer with appropriate spindle.

Test Formulations: Prepare a base O/W emulsion and add triisostearin at varying

concentrations (e.g., 0%, 2%, 5%, 8%, 10% w/w).

Procedure:

Allow formulations to equilibrate to a controlled temperature (e.g., 25°C).
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Measure the viscosity of each formulation using the rotational viscometer at a specified

shear rate (e.g., 10 rpm).

Record the viscosity in millipascal-seconds (mPa·s).

Data Analysis: Plot viscosity as a function of triisostearin concentration.

Expected Results (Illustrative Data)

Triisostearin Concentration (% w/w) Viscosity (mPa·s) at 25°C

0% (Placebo) 8,500

2% 12,300

5% 18,700

8% 25,100

10% 32,500

Note: This is illustrative data. The base formulation will significantly impact the results.

Click to download full resolution via product page

Sensory Profile
The sensory characteristics of a cosmetic product are critical for consumer acceptance.

Triisostearin is known to impart a pleasant, non-greasy feel.

Experimental Protocol: Sensory Panel Evaluation

Objective: To quantitatively assess the sensory attributes of a cream containing

triisostearin.

Panel: A trained sensory panel of at least 10 individuals.

Test Formulations:
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Test Product: Cream with 5% Triisostearin.

Placebo: Cream without Triisostearin.

Procedure:

Panelists will cleanse their hands and acclimatize.

A standardized amount of each product will be applied to the back of the hand.

Panelists will evaluate predefined sensory attributes (e.g., spreadability, absorbency,

greasiness, smoothness) on a labeled magnitude scale (e.g., 0-10, where 0 is low and 10

is high).

Data Analysis: Calculate the mean scores for each attribute for both formulations and

perform statistical analysis (e.g., t-test) to determine significant differences.

Expected Results (Illustrative Data)

Sensory Attribute
Placebo (Mean
Score)

5% Triisostearin
Formulation (Mean
Score)

p-value

Spreadability 6.5 8.2 <0.05

Absorbency 7.1 7.8 >0.05

Greasiness 4.8 2.5 <0.05

Smoothness 6.2 8.5 <0.05

Note: This is illustrative data. The complete formulation will influence the sensory profile.

Click to download full resolution via product page

Conclusion

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.benchchem.com/product/b1596018?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triisostearin is a highly versatile and effective ingredient in cosmetic science. Its ability to

improve skin condition, modify product viscosity, and enhance sensory profiles makes it a

valuable component in a wide array of personal care products. The experimental protocols and

illustrative data presented in these application notes provide a framework for formulators to

effectively evaluate and incorporate triisostearin into their product development processes,

leading to the creation of high-performing and consumer-pleasing cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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